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Introduction

Carboxyfluorescein diacetate acetoxymethyl ester (CFDA-AM) and its close relative,
Carboxyfluorescein diacetate succinimidyl ester (CFDA-SE), are powerful fluorescent probes
for assessing cellular functions using flow cytometry. While often discussed together, they
serve distinct primary purposes. CFDA-AM is an excellent indicator of cell viability and
metabolic activity, whereas CFDA-SE is the gold standard for tracking cell proliferation. This
document provides detailed application notes and protocols for the use of these reagents in
flow cytometry.

Section 1: Cell Viability Analysis using CFDA-AM

Application Note: Principle of CFDA-AM for Viability
Staining

CFDA-AM is a non-fluorescent, cell-permeant compound. Once it crosses the membrane of a
live cell, intracellular esterases cleave the acetoxymethyl (AM) and diacetate groups,
converting it into the highly fluorescent carboxyfluorescein.[1][2] This fluorescent product is
membrane-impermeant and is therefore retained within cells that have an intact plasma
membrane.[1] Dead or dying cells with compromised membranes and diminished esterase
activity cannot efficiently convert or retain the dye, resulting in significantly lower fluorescence.
[1] This principle allows for the clear distinction between live and dead cell populations in a flow
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cytometry experiment. For a more robust analysis, CFDA-AM is often used in conjunction with
a membrane-impermeant DNA dye, such as Propidium lodide (PI), which stains dead cells red.

Signaling Pathway: Mechanism of CFDA-AM in Live and
Dead Cells
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Mechanism of CFDA-AM for Cell Viability Assessment

Live Cell (Intact Membrane) Dead Cell (Compromised Membrane)

CFDA-AM (non-fluorescent)

Passive Diffusion
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Fluorescence Retention Dye Leakage
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Workflow for CFDA-SE Cell Proliferation Assay

Start: Cell Suspension

Label cells with CFDA-SE

'

Wash to remove excess dye

'

Culture cells with stimulus (e.g., mitogen)

'

Harvest cells at different time points

'

Optional: Stain for surface markers

'

Acquire data on flow cytometer

Analyze fluorescence histograms to identify generations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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